Cas no 1256479-60-3 ((4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester)

• Product Name: (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester
• CAS No: 1256479-60-3
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD11555623
• CID: 5207064
• Update Time: 2026-03-06

(4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester
• Ethyl2-(4-(dimethoxymethyl)phenyl)-2-oxoacetate
• Ethyl 2-(4-(dimethoxymethyl)phenyl)-2-oxoacetate

• MDL： MFCD11555623
• Inchi： 1S/C13H16O5/c1-4-18-12(15)11(14)9-5-7-10(8-6-9)13(16-2)17-3/h5-8,13H,4H2,1-3H3
• InChI Key： LLRXFRLBLKLMCN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(C(=O)OCC)=O)=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 277
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8

Additional information on (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester

Comprehensive Overview of (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester (CAS No. 1256479-60-3)

(4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester (CAS No. 1256479-60-3) is a specialized organic compound widely used in pharmaceutical and fine chemical synthesis. This ester derivative is particularly valued for its role as an intermediate in the production of active pharmaceutical ingredients (APIs) and other high-value chemicals. Researchers and manufacturers frequently seek (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester due to its unique structural properties, which enable versatile applications in drug discovery and material science.

The molecular structure of (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester features a phenyl ring substituted with dimethoxymethyl and oxoacetic acid ethyl ester groups. This configuration provides excellent reactivity, making it a preferred choice for nucleophilic substitution reactions and other synthetic transformations. The compound's stability under various conditions also enhances its utility in multi-step synthesis processes, a topic frequently discussed in organic chemistry forums and pharmaceutical research communities.

In recent years, the demand for (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester has surged due to its applications in developing novel therapeutics. For instance, it serves as a key building block in synthesizing small-molecule inhibitors and enzyme modulators, which are critical in treating diseases like cancer and metabolic disorders. This aligns with the growing interest in targeted drug delivery systems and precision medicine, topics that dominate scientific and healthcare discussions.

From a commercial perspective, CAS No. 1256479-60-3 is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Pricing and availability often depend on purity levels, with high-purity grades (≥98%) being in higher demand for research purposes. Industry reports highlight that the market for such intermediates is expanding, driven by increased R&D investments in drug discovery and green chemistry initiatives.

Handling and storage of (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester require standard laboratory precautions. It is recommended to store the compound in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Safety data sheets (SDS) provide detailed guidelines on handling, ensuring compliance with laboratory safety protocols and regulatory standards.

For researchers exploring synthetic pathways, (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester offers a reliable starting material for generating complex molecular architectures. Its compatibility with various catalysts and reagents makes it a versatile tool in asymmetric synthesis and catalysis research. These attributes are particularly relevant in academic and industrial settings, where efficiency and yield optimization are paramount.

Environmental considerations are also crucial when working with CAS No. 1256479-60-3. The compound's biodegradability and ecological impact are subjects of ongoing study, reflecting the broader shift toward sustainable chemistry practices. Companies are increasingly adopting green synthesis methods to minimize waste and reduce the environmental footprint of chemical production.

In summary, (4-Dimethoxymethylphenyl)oxoacetic acid ethyl ester (CAS No. 1256479-60-3) is a valuable chemical intermediate with significant applications in pharmaceuticals and advanced materials. Its unique properties, coupled with the growing emphasis on drug development and sustainability, ensure its continued relevance in scientific and industrial contexts. For those seeking detailed technical data or procurement options, consulting reputable suppliers and scientific literature is highly recommended.